N1-(3-chloro-4-fluorophenyl)-N2-(2-oxo-2-(2-phenylmorpholino)ethyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]oxamide
• InChI: InChI=1S/C20H19ClFN3O4/c21-15-10-14(6-7-16(15)22)24-20(28)19(27)23-11-18(26)25-8-9-29-17(12-25)13-4-2-1-3-5-13/h1-7,10,17H,8-9,11-12H2,(H,23,27)(H,24,28)
• InChI Key: GTWQRMVMVLZCSS-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)C3=CC=CC=C3
• Molecular Formula: C20H19ClFN3O4
• Molecular Weight: 419.8 g/mol

Description

N1-(3-chloro-4-fluorophenyl)-N2-(2-oxo-2-(2-phenylmorpholino)ethyl)oxalamide, also known as CFPOA, is a compound that has been the subject of scientific research due to its potential applications in medicine and biology. This compound is a member of the oxalamide family and is synthesized through a multi-step process.

Scientific Research Applications

Fluorescent Sensors for Chemical Detection

• Selective Detection of Toxic Chemicals : A study introduced a fluorescent sensor for detecting oxalyl chloride and phosgene, highlighting the sensor's "turn-on" fluorescence mode upon interaction with these chemicals. This approach underscores the potential of using similar compounds in developing sensors for monitoring environmental and industrial hazards (Zhang et al., 2017).

Chemical Synthesis and Reactions

• Novel Synthetic Methodologies : Research on the synthesis of di- and mono-oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via rearrangement sequences demonstrates the versatility of oxalamides in synthetic chemistry, suggesting that related compounds could be synthesized using similar methodologies (Mamedov et al., 2016).

Antiviral and Cytotoxic Activities

• Pharmaceutical Research : A study on the synthesis of pyrazole- and isoxazole-based heterocycles and their anti-HSV-1 and cytotoxic activities highlights the potential of chloro- and fluoro-substituted compounds in developing new pharmaceuticals (Dawood et al., 2011).

Receptor Antagonists and Imaging Agents

• Neurokinin-1 Receptor Antagonists : A compound designed for clinical administration as a neurokinin-1 receptor antagonist showcases the importance of fluorophenyl compounds in creating effective treatments for emesis and depression, illustrating the relevance of structural analogues in medical research (Harrison et al., 2001).

Material Science and Environmental Applications

• Fluorescence Switching and Sensing : Research into polymethine dyes for reversible electrochemical fluorescence switching in the near-infrared region suggests applications in materials science for creating smart sensors and switches (Seo et al., 2014).